Cas no 1261866-52-7 (Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate)

Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate is a fluorinated biphenyl derivative with a carboxylate ester functional group. Its structure incorporates both fluorine and trifluoromethoxy substituents, which enhance its electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The compound's fluorinated motifs contribute to improved metabolic stability and lipophilicity, often leading to enhanced bioavailability in drug development. The ester group provides a handle for further synthetic modifications, facilitating its use as an intermediate in organic synthesis. This compound is particularly useful in the design of bioactive molecules, where its unique substitution pattern can influence binding affinity and selectivity.

Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate structure

1261866-52-7 structure

Product Name:Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate

CAS No:1261866-52-7

MF:C₁₅H₁₀F₄O₃

MW:314.231718540192

CID:4990665

Update Time:2025-06-07

Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate
- Inchi： 1S/C15H10F4O3/c1-21-14(20)12-6-5-10(8-13(12)16)9-3-2-4-11(7-9)22-15(17,18)19/h2-8H,1H3
- InChI Key： BFJSQMVVNNBJRF-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 386
XLogP3: 4.7
Topological Polar Surface Area: 35.5

Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011011485-250mg	Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate	1261866-52-7	97%	250mg	489.60 USD	2021-07-04
Alichem	A011011485-500mg	Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate	1261866-52-7	97%	500mg	863.90 USD	2021-07-04
Alichem	A011011485-1g	Methyl 3-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate	1261866-52-7	97%	1g	1,564.50 USD	2021-07-04